
Technical Support Center: M871 Experimental
Integrity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M871

Cat. No.: B13916105 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the degradation of M871, a selective

peptide antagonist of the galanin receptor type 2 (GALR2), during experimental procedures.

Adherence to these protocols is critical for ensuring experimental reproducibility and the validity

of research outcomes.

Frequently Asked Questions (FAQs)
Q1: What is M871 and what are its key characteristics?

A1: M871 is a synthetic peptide that acts as a selective antagonist for the galanin receptor type

2 (GALR2). It binds to GALR2 with a significantly higher affinity than to GALR1 and is used in

research to investigate the physiological roles of GALR2 signaling.[1][2] Its sequence is

WTLNSAGYLLGPEHPPPALALA, with the C-terminal Alanine being amidated.[2]

Q2: Why is preventing M871 degradation important for my experiments?

A2: As a peptide, M871 is susceptible to various degradation pathways that can alter its

structure and compromise its biological activity. Degradation can lead to a loss of potency,

altered receptor binding affinity, and the generation of impurities that may produce off-target

effects, ultimately leading to inaccurate and irreproducible experimental results.

Q3: What are the primary pathways of peptide degradation I should be aware of for M871?
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A3: General peptide degradation pathways that may affect M871 include oxidation, hydrolysis,

deamidation, and aggregation. The M871 sequence contains Tryptophan (W), which is

susceptible to oxidation.[3] Hydrolysis of peptide bonds can be catalyzed by exposure to acidic

or basic conditions.

Q4: How should I properly store lyophilized M871?

A4: Lyophilized M871 should be stored at -20°C or lower in a tightly sealed container,

preferably in a desiccator to protect it from moisture.[3][4] For long-term storage, -80°C is

recommended.[5] It is also advisable to protect the peptide from light.[4]

Q5: What is the best practice for preparing M871 solutions?

A5: To prepare M871 solutions, allow the lyophilized peptide to warm to room temperature in a

desiccator before opening the vial to prevent condensation.[4][5] Use sterile, oxygen-free water

or a buffer with a slightly acidic pH (pH 5-6) for reconstitution.[3][4] For hydrophobic peptides, a

small amount of an organic solvent like DMSO may be necessary for initial solubilization,

followed by dilution with the aqueous buffer.[4]

Troubleshooting Guide
Problem 1: Inconsistent or lower-than-expected activity of M871 in my assay.

Possible Cause: Degradation of M871 in solution.

Solution: Prepare fresh solutions for each experiment. If you must store solutions, aliquot

them into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw

cycles.[3][6] Use sterile buffers at a pH of 5-6 to minimize hydrolysis.[3] Since the M871
sequence contains tryptophan, which is prone to oxidation, consider using oxygen-free

solvents for reconstitution.[4][5]

Possible Cause: Incorrect peptide concentration due to incomplete solubilization.

Solution: Visually inspect the solution to ensure there are no particulates. If the peptide is

difficult to dissolve in water, try initial solubilization in a small amount of DMSO, followed

by dilution with your experimental buffer.[4] Gentle warming (not exceeding 40°C) or

sonication can also aid in dissolution.[4]
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Problem 2: Variability in experimental results between different batches of M871.

Possible Cause: Differences in peptide purity or the presence of degradation products.

Solution: Always source M871 from a reputable supplier that provides a certificate of

analysis with purity data. Perform quality control on new batches of the peptide using

techniques like HPLC to confirm purity and identify any potential impurities.

Possible Cause: Improper storage of older batches.

Solution: Review your storage procedures. Ensure that lyophilized peptide has been

consistently stored at or below -20°C and protected from moisture and light.[4] Discard

any peptide that shows discoloration or has been stored improperly.

Problem 3: Loss of M871 activity after reconstitution and storage.

Possible Cause: Bacterial contamination of the solution.

Solution: Use sterile water, buffers, and pipette tips when preparing and handling M871
solutions. Consider filtering the peptide solution through a 0.2 µm filter to remove potential

bacterial contamination, especially if it will be used over several days in cell culture

experiments.[3]

Possible Cause: Adsorption of the peptide to container surfaces.

Solution: Use low-protein-binding microcentrifuge tubes and pipette tips to minimize the

loss of peptide due to surface adsorption.

Data Presentation
Table 1: Properties and Storage Recommendations for M871
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Property Value Reference

Molecular Weight 2287.64 g/mol [2]

Formula C₁₀₈H₁₆₃N₂₇O₂₈ [2]

Sequence
WTLNSAGYLLGPEHPPPALA

LA (C-terminal amide)
[2]

Receptor Selectivity

Kᵢ values are 13.1 nM for

GALR2 and 420 nM for

GALR1

[2]

Solubility Soluble in water to 1 mg/ml [2]

Lyophilized Storage
-20°C or lower, desiccated,

protected from light
[3][4]

Solution Storage

Aliquoted, -20°C or -80°C, pH

5-6 buffer, avoid freeze-thaw

cycles

[3][6]

Experimental Protocols
Protocol 1: Reconstitution and Aliquoting of M871

Preparation: Allow the vial of lyophilized M871 to equilibrate to room temperature in a

desiccator for at least 15-20 minutes before opening. This prevents moisture from

condensing on the peptide.[4][5]

Reconstitution: Using a sterile, low-protein-binding pipette tip, add the required volume of

sterile, oxygen-free water or a suitable buffer (e.g., PBS, pH 5-6) to the vial to achieve the

desired stock concentration.

Solubilization: Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.

Visually inspect for any undissolved particles. If solubility is an issue, a small volume of

DMSO can be used for initial dissolution before adding the aqueous buffer.[4]

Aliquoting: Immediately after reconstitution, dispense the M871 solution into single-use, low-

protein-binding microcentrifuge tubes. The volume of each aliquot should be appropriate for
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a single experiment to avoid multiple freeze-thaw cycles.[3]

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[6]

Protocol 2: General Workflow for an In Vitro Cell-Based
Assay with M871

Cell Culture: Culture cells expressing the GALR2 receptor under standard conditions.

M871 Preparation: Thaw a single-use aliquot of the M871 stock solution immediately before

use. Dilute the stock solution to the final working concentration in the appropriate assay

buffer or cell culture medium.

Treatment: Add the diluted M871 to the cells and incubate for the desired time period.

Include appropriate controls, such as a vehicle control and a positive control (e.g., a known

GALR2 agonist).

Assay: Perform the downstream assay to measure the effect of M871 on GALR2 signaling.

This could involve measuring changes in intracellular calcium, cAMP levels, or the

phosphorylation of downstream signaling proteins.

Data Analysis: Analyze the data and compare the results from the M871-treated group to the

control groups.
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Click to download full resolution via product page

Caption: Signaling pathway of the Galanin Receptor 2 (GALR2) and the inhibitory action of

M871.
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Caption: Recommended experimental workflow for handling M871 to minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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